Cas no 2089547-90-8 (1-(piperidin-2-yl)prop-1-en-1-ol)
1-(piperidin-2-yl)prop-1-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(Piperidin-2-yl)prop-1-en-1-ol
- (Z)-1-Piperidin-2-ylprop-1-en-1-ol
- 1-Piperidin-2-ylprop-1-en-1-ol
- 1-(piperidin-2-yl)prop-1-en-1-ol
-
- Inchi: 1S/C8H15NO/c1-2-8(10)7-5-3-4-6-9-7/h2,7,9-10H,3-6H2,1H3/b8-2-
- InChI Key: LNYADMMJSVCTEK-WAPJZHGLSA-N
- SMILES: O/C(=C\C)/C1CCCCN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- XLogP3: 1
- Topological Polar Surface Area: 32.299
1-(piperidin-2-yl)prop-1-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-73192-0.05g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 0.05g |
$587.0 | 2023-06-08 | ||
| Enamine | EN300-73192-0.1g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 0.1g |
$615.0 | 2023-06-08 | ||
| Enamine | EN300-73192-0.25g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 0.25g |
$642.0 | 2023-06-08 | ||
| Enamine | EN300-73192-0.5g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 0.5g |
$671.0 | 2023-06-08 | ||
| Enamine | EN300-73192-1.0g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 1g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-73192-2.5g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 2.5g |
$1370.0 | 2023-06-08 | ||
| Enamine | EN300-73192-5.0g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 5g |
$2028.0 | 2023-06-08 | ||
| Enamine | EN300-73192-10.0g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 10g |
$3007.0 | 2023-06-08 | ||
| Enamine | EN300-117718-0.05g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 0.05g |
$587.0 | 2023-02-18 | ||
| Enamine | EN300-117718-0.1g |
1-(piperidin-2-yl)prop-1-en-1-ol |
2089547-90-8 | 0.1g |
$615.0 | 2023-02-18 |
1-(piperidin-2-yl)prop-1-en-1-ol Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 1-(piperidin-2-yl)prop-1-en-1-ol
1-(Piperidin-2-yl)prop-1-en-1-ol: A Comprehensive Overview
1-(Piperidin-2-yl)prop-1-en-1-ol, also known by its CAS number 2089547-90-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an allylic alcohol group. The piperidine moiety, a six-membered ring containing one nitrogen atom, is a common structural element in various bioactive molecules, including pharmaceutical agents and agrochemicals. The presence of the propenol group further enhances its reactivity and potential for participation in various chemical reactions.
The synthesis of 1-(Piperidin-2-yl)prop-1-en-1-ol has been explored through several routes, with recent studies focusing on environmentally friendly and efficient methodologies. One notable approach involves the use of catalytic asymmetric hydrogenation, which not only simplifies the synthesis process but also ensures high enantioselectivity. This advancement is particularly valuable for applications requiring enantiomerically pure compounds, such as in drug development.
In terms of applications, 1-(Piperidin-2-yl)prop-1-en-1-ol has shown promise in the field of medicinal chemistry. Its structure lends itself well to the design of bioisosteres and analogs, which are crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent research has highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various disease states, including inflammatory conditions and neurodegenerative disorders.
The biological activity of 1-(Piperidin-2-yl)propenol has been extensively studied, with particular emphasis on its anti-inflammatory and antioxidant properties. Experimental data indicate that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to scavenge free radicals suggests potential applications in the prevention and treatment of oxidative stress-related diseases.
From a structural perspective, the compound's piperidine ring contributes to its stability and lipophilicity, while the propenol group introduces hydrophilic characteristics. This balance between hydrophobicity and hydrophilicity is advantageous for drug design, as it facilitates membrane permeability while maintaining solubility in aqueous environments. Recent computational studies have further elucidated the molecular interactions responsible for these properties, providing valuable insights for rational drug design.
In conclusion, 1-(Piperidin-2-yl)propenol, with its unique structure and diverse functional groups, represents a versatile building block in organic synthesis. Its applications span across multiple disciplines, from pharmaceuticals to agrochemicals, with ongoing research continually expanding its potential uses. As advancements in synthetic methodology and biological screening continue to unfold, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.
2089547-90-8 (1-(piperidin-2-yl)prop-1-en-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)